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Compound of Interest

Compound Name: 3,5-Diamino-4-methylbenzonitrile

Cat. No.: B071058

An In-depth Technical Guide to 3,5-Diamino-4-
methylbenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Diamino-4-methylbenzonitrile is an aromatic organic compound featuring a benzonitrile
core substituted with two amino groups and one methyl group. Its chemical structure suggests
its potential as a versatile building block in synthetic organic chemistry, particularly in the
preparation of more complex molecules and heterocyclic systems. The presence of
nucleophilic amino groups and the electrophilic nitrile functionality offers multiple reaction sites
for constructing diverse molecular architectures. This guide provides a summary of the
available chemical and physical properties of 3,5-Diamino-4-methylbenzonitrile, outlines a
plausible synthetic approach, and discusses the current landscape of its biological activity
research.

Chemical and Physical Properties

Limited experimental data is publicly available for 3,5-Diamino-4-methylbenzonitrile. The
following tables summarize the key known and predicted properties of the compound.

Table 1: General and Chemical Properties of 3,5-Diamino-4-methylbenzonitrile
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Property Value Source
IUPAC Name 3,5-diamino-4- N/A
methylbenzonitrile

Synonyms 4-Cyano-2,6-diaminotoluene [1]

CAS Number 168770-41-0 [1]
Molecular Formula CsHoN3 [1]
Molecular Weight 147.18 g/mol [1]
Exact Mass 147.079647 g/mol N/A

Table 2: Physical Properties of 3,5-Diamino-4-methylbenzonitrile

Property Value Source
Melting Point Not Available [1]
Boiling Point Not Available [1]
Solubility Not Available N/A
Appearance Not Available N/A

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis, purification, and analysis of
3,5-Diamino-4-methylbenzonitrile are not readily available in the public domain. However,
based on established principles of organic chemistry and synthetic routes for analogous
compounds, a logical synthetic pathway can be proposed.

Inferred Synthetic Pathway

A plausible and standard two-step synthesis for 3,5-Diamino-4-methylbenzonitrile would
likely involve the dinitration of 4-methylbenzonitrile followed by the reduction of the nitro
groups.
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Dinitration \ Reduction
4-Methylbenzonitrile (2., HNOs, H2SOx) [4-Methyl-3,5-dinitr0benzonitri|e) (e.g. Ha, PA/C or SnCl, HC) g 3,5-Diamino-4-methylbenzonitrile

Synthesis and Characterization

Synthesis of 3,5-Diamino-
4-methylbenzonitrile

Purification
(Chromatography, Recrystallization)
Structural Analysis
(NMR, MS, IR)

Biological [Evaluation

y

Initial Biological Screening
(e.g., cytotoxicity, enzyme inhibition)

Hit Identification

(Dose—Response Studies)

Mechanism of Action Studie

(Signaling Pathway Analysis)
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Target Validation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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